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Technical Support Center: Cavex Alginate
Impressions
This technical support center provides researchers, scientists, and drug development

professionals with best practices, troubleshooting guides, and frequently asked questions

(FAQs) for storing Cavex alginate impressions before casting.

Frequently Asked Questions (FAQs)
Q1: What is the ideal time to pour a Cavex alginate impression after taking it?

For optimal dimensional accuracy, it is strongly recommended to pour the gypsum cast

immediately after taking the impression.[1][2][3] Alginate is a hydrocolloid material, meaning its

water content is crucial to its stability. Delaying the pouring process can lead to dimensional

changes such as shrinkage or expansion, compromising the accuracy of the final cast.[4]

Q2: What if I cannot pour the impression immediately? What are the best practices for

temporary storage?

If immediate pouring is not feasible, store the impression in a sealed plastic bag to create a

100% relative humidity environment.[5][6] This is critical to prevent water loss (syneresis) or

water absorption (imbibition).[4] Ensure any excess water is removed from the surface of the

impression before bagging, but do not blow it dry.[5][6][7]
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Q3: For how long can I store a Cavex alginate impression before significant distortion occurs?

While immediate pouring is best, some Cavex alginate products are formulated for extended

stability. For instance, Cavex ColorChange is reported to be dimensionally stable for up to nine

days if stored correctly.[8][9] However, studies on other products like Cavex CA37 show that

significant dimensional changes can occur after 24 hours.[10] For Cavex Outline impression

paste, storage up to seven hours showed no significant effect on dimensional stability, but

unacceptable changes occurred after 24 hours.[11] Always refer to the specific product's

instructions for use.

Q4: What is the influence of temperature on stored alginate impressions?

Temperature plays a significant role in the dimensional stability of alginate impressions. It is

recommended to store them at room temperature.[12] Storing at elevated temperatures can

accelerate distortion.[1][2][3] Avoid refrigerating the impressions as this can also cause

dimensional changes.[12]

Q5: Can I disinfect a Cavex alginate impression, and will it affect storage?

Yes, you can and should disinfect alginate impressions. Cavex offers disinfecting solutions like

Cavex ImpreSafe, which is designed to kill bacteria, viruses, and fungi in three minutes and is

safe for impression surfaces.[9] It is crucial to follow the manufacturer's instructions for the

disinfectant to avoid oversaturating the impression, which could lead to distortion.[12] After

disinfection, the impression should be rinsed and stored under the recommended 100%

humidity conditions if not poured immediately.
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Issue Possible Cause Solution

Inaccurate or distorted cast
Delayed pouring of the

impression.[1][2]

Pour the cast immediately after

taking the impression.

Improper storage conditions

(e.g., open-air storage).[13]

If immediate pouring is not

possible, store the impression

in a sealed bag to maintain

100% humidity.[5]

Exposure to extreme

temperatures.[1][12]

Store impressions at a

consistent room temperature.

Poor surface detail on the cast

The impression surface was

too wet or too dry when

poured.

After rinsing, remove excess

water without desiccating the

surface before pouring the

gypsum.[5][6][7]

Contamination of the

impression material.

Use distilled or deionized water

for mixing to avoid minerals

that can affect the setting

properties.[14]

Bubbles in the final cast
Air trapped during mixing or

pouring.[14]

Mix the alginate to a smooth,

creamy consistency without

whipping in the air. When

pouring, allow the gypsum to

flow slowly into the impression.

Impression material detached

from the tray

Lack of mechanical retention

or adhesive.

Use perforated trays or apply a

suitable tray adhesive, like

Cavex Alginate Adhesive, to

the tray before loading the

alginate.[8][9]

Data Presentation
Table 1: Dimensional Stability of Cavex Alginate Impressions Over Time
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Note: "Excellent Stability" indicates no statistically significant dimensional changes compared to

the master model. This table is a summary of findings from multiple studies and should be used

as a general guide. Always refer to the manufacturer's instructions for specific products.

Experimental Protocols
Protocol: Evaluating the Dimensional Stability of Alginate Impressions

This protocol outlines a general method for assessing the dimensional accuracy of alginate

impressions over time, based on methodologies described in the cited literature.[1][2][10][11]
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1. Materials and Equipment:

Cavex alginate impression material
Master model with standardized measurement points (e.g., a dental arch model with
engraved reference points)
Perforated impression trays
Mixing bowl and spatula
Water measuring cylinder and powder scoop
Timer
Type IV dental stone
Digital caliper or traveling microscope with high magnification for measurements
Sealed plastic bags for storage
Controlled environment chamber (optional, for specific temperature and humidity control)

2. Procedure:

Mixing: Mix the Cavex alginate according to the manufacturer's instructions regarding the
powder-to-water ratio and mixing time.[16]
Impression Taking: Load the mixed alginate into the impression tray and take an impression
of the master model.
Setting: Allow the alginate to set completely as per the manufacturer's specified time.
Impression Removal and Rinsing: Carefully remove the impression from the master model.
Rinse it under cool, running water to remove any contaminants.[5][6]
Storage (for delayed pour groups):

For immediate pour (control group), proceed directly to step 6.
For delayed pour groups, remove excess water from the impression surface (do not dry
completely) and place it in a sealed plastic bag.[5] Store for the designated time intervals
(e.g., 1 hour, 24 hours, 72 hours) at a controlled room temperature.

Casting: Pour the impression with Type IV dental stone, following the stone manufacturer's
instructions.
Setting and Separation: Allow the stone to set completely (typically 45-60 minutes) before
separating the cast from the impression.
Measurement: After a specified time for the cast to stabilize (e.g., 24 hours), measure the
distances between the standardized reference points on the cast using a digital caliper or
traveling microscope.
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Data Analysis: Compare the measurements from the casts of the delayed pour groups to the
control group (immediate pour) to determine the percentage of dimensional change.

Mandatory Visualizations

Workflow for Handling Cavex Alginate Impressions

1. Take Impression 2. Rinse Impression Immediate Pour Possible?

4a. Pour Cast Immediately
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Click to download full resolution via product page

Caption: Workflow for handling Cavex alginate impressions.
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Troubleshooting Logic for Inaccurate Casts

Inaccurate Cast

Was Pouring Delayed?

Was it Stored in 100% Humidity?

No

Cause: Delayed Pour
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Yes
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No
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No
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Yes

Click to download full resolution via product page

Caption: Troubleshooting logic for inaccurate casts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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